Cas no 143426-52-2 (1-4-(Chloromethyl)phenyl-1H-pyrazole)

• Product Name: 1-4-(Chloromethyl)phenyl-1H-pyrazole
• CAS No: 143426-52-2
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD07366379
• CID: 230558
• PubChem ID: 329775654
• Update Time: 2025-04-19

1-4-(Chloromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Chloromethyl)phenyl)-1H-pyrazole hydrochloride
• 1-[4-(Chloromethyl)phenyl]pyrazole
• 1-[4-(Chloromethyl)phenyl]-1H-pyrazole
• 1-[4-(CHLOROMETHYL)PHENYL]-1H-PYRAZOLE HYDROCHLORIDE
• 1H-Pyrazole,1-[4-(chloromethyl)phenyl]-
• 1-[4-(chloromethyl)phenyl]-1H-pyrazole(SALTDATA: FREE)
• 1-[4-(chloromethyl)phenyl]pyrazole,hydrochloride
• 1-(4-(chloromethyl)phenyl)-1H-pyrazole
• 1H-Pyrazole, 1-[4-(chloromethyl)phenyl]-
• 4-(1H-pyrazol-1-yl)phenylmethyl chloride
• PAINSRDHMRYAGK-UHFFFAOYSA-N
• 4-(1H-Pyrazol-1-yl)benzyl chloride
• TRA0033858
• 1-(4-Chloromethylphenyl)-1H-pyrazole
• SY031086
• AK207119
• AMY16886
• EN300-56068
• AKOS009028965
• FT-0737480
• SCHEMBL711055
• CS-0046907
• W10403
• 1-[4-(Chloromethyl)phenyl]-1H-pyrazole, AldrichCPR
• MFCD07366379
• 143426-52-2
• DS-10138
• DB-027876
• ALBB-028857
• 1-4-(Chloromethyl)phenyl-1H-pyrazole

• MDL： MFCD07366379
• Inchi： 1S/C10H9ClN2/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13/h1-7H,8H2
• InChI Key： PAINSRDHMRYAGK-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 192.04500
• Monoisotopic Mass: 192.045426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 303.9°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.599
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.61110
• Vapor Pressure: No data available

1-4-(Chloromethyl)phenyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Inert atmosphere,2-8°C